![molecular formula C7H3BrIN B2803353 3-Bromo-2-iodobenzonitrile CAS No. 450412-21-2](/img/structure/B2803353.png)
3-Bromo-2-iodobenzonitrile
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Overview
Description
3-Bromo-2-iodobenzonitrile is a chemical compound with the molecular formula C7H3BrIN. It is a halogenated aromatic nitrile . It appears as a light-yellow to yellow or light-green powder or crystals .
Molecular Structure Analysis
The molecular structure of 3-Bromo-2-iodobenzonitrile has been analyzed using methods such as Density Functional Theory (DFT) and Hartree-Fock (HF). The molecular electrostatic potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .Physical And Chemical Properties Analysis
3-Bromo-2-iodobenzonitrile has a molecular weight of 307.91 . It should be stored in a dark place, sealed in dry conditions .Scientific Research Applications
Crystal Properties and Bending Behavior
The bending properties of halobenzonitrile crystals, including 4-bromobenzonitrile and 4-iodobenzonitrile, have been studied, revealing differences in bending behavior due to variations in crystal structure and halogen bonding. The crystals of 4-iodobenzonitrile were found to be brittle, while 4-bromobenzonitrile exhibited plastic bending. The strength of halogen bonds and the alignment of halogen-bonded chains in the crystal structures played a significant role in determining the bending properties of these crystals (Veluthaparambath et al., 2022).
Assembly of Quinazolines
A palladium-catalyzed, three-component tandem reaction involving 2-aminobenzonitriles, which includes compounds like 3-bromo-2-iodobenzonitrile, has been developed for the assembly of diverse quinazolines. This method stands out for its tolerance of bromo and iodo groups, allowing for further synthetic manipulations and expanding the range of potential chemical compounds that can be synthesized (Hu et al., 2018).
Herbicide Synthesis
3-Bromo-2-iodobenzonitrile derivatives, specifically 3,5-dibromo-4-hydroxybenzonitrile (bromoxynil), have been utilized in the synthesis of herbicides. Bromoxynil and its esters are known for their effectiveness in controlling broad-leafed weeds in crop-growing areas. The research focuses on developing high atom efficient and environment-friendly methods for the preparation of these herbicides (Subbarayappa et al., 2010).
Thermodynamics and Aromaticity
Studies on the thermodynamic properties and aromaticity of iodobenzonitrile isomers, closely related to 3-bromo-2-iodobenzonitrile, have been conducted. These studies involve determining the standard molar enthalpies of formation and analyzing the strength of halogen-halogen and halogen-cyano interactions in the crystal. The research offers insights into the electronic behavior of these compounds using various aromaticity criteria (Rocha et al., 2013).
Safety and Hazards
properties
IUPAC Name |
3-bromo-2-iodobenzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrIN/c8-6-3-1-2-5(4-10)7(6)9/h1-3H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CURBUBRIORQIAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)I)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrIN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.91 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-iodobenzonitrile | |
CAS RN |
450412-21-2 |
Source
|
Record name | 3-bromo-2-iodobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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